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Cat. No.: B1361183 Get Quote

Introduction: The Significance of 9,9-
Dimethylxanthene in Modern Research
9,9-Dimethylxanthene, a heterocyclic organic compound with the chemical formula C₁₅H₁₄O,

serves as a crucial building block in a multitude of advanced scientific applications.[1] Its rigid,

dibenzo-fused heterocyclic structure, combined with the presence of two methyl groups at the

9-position, imparts a unique combination of thermal stability, solubility in organic solvents, and

valuable photophysical properties.[2] These characteristics make it an indispensable scaffold in

the synthesis of high-performance materials and complex molecular architectures.

In the realm of drug development, the xanthene core is a privileged structure found in various

biologically active molecules. For researchers and scientists in this field, a thorough

understanding of the physical properties of key intermediates like 9,9-Dimethylxanthene is

paramount. These properties not only dictate the conditions for its synthesis, purification, and

storage but also influence its reactivity and suitability for downstream applications, such as the

development of fluorescent probes for bioimaging and the synthesis of novel therapeutic

agents.[2][3] This guide provides a comprehensive overview of the core physical properties of

9,9-Dimethylxanthene, grounded in established scientific principles and experimental

methodologies.
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The physical characteristics of a molecule are intrinsically linked to its structure. 9,9-
Dimethylxanthene possesses a tricyclic system where two benzene rings are fused to a

central pyran ring. The presence of the gem-dimethyl group at the 9-position prevents oxidation

at this site, which is a common reaction for the parent xanthene molecule. This structural

feature contributes significantly to the compound's stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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